Cas no 890594-80-6 (4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}-3-(morpholine-4-sulfonyl)benzamide)

• Product Name: 4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}-3-(morpholine-4-sulfonyl)benzamide
• CAS No: 890594-80-6
• MF: C₂₁H₂₂N₄O₅S₂
• MW: 474.553182125092
• CID: 5438994
• Update Time: 2025-07-21

4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}-3-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[2-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)phenyl]-3-morpholin-4-ylsulfonylbenzamide
• 4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}-3-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C21H22N4O5S2/c1-14-7-8-15(13-18(14)32(27,28)25-9-11-29-12-10-25)19(26)22-17-6-4-3-5-16(17)20-23-24-21(30-20)31-2/h3-8,13H,9-12H2,1-2H3,(H,22,26)
• InChI Key： VXYOJVSQRXYNOG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=NN=C(SC)O1)(=O)C1=CC=C(C)C(S(N2CCOCC2)(=O)=O)=C1

Additional information on 4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}-3-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of 4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}-3-(morpholine-4-sulfonyl)benzamide (CAS No. 890594-80-6)

The compound 4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}-3-(morpholine-4-sulfonyl)benzamide (CAS No. 890594-80-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure, featuring a 1,3,4-oxadiazole core and a morpholine sulfonyl group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its unique sulfonamide and heterocyclic components.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. 4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}-3-(morpholine-4-sulfonyl)benzamide aligns with this trend due to its potential bioactivity and selective binding properties. Its methylsulfanyl and oxadiazole moieties are known to enhance metabolic stability and bioavailability, making it a subject of interest for medicinal chemistry studies.

The synthesis of CAS No. 890594-80-6 involves multi-step organic reactions, including sulfonylation and cyclization processes, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for research applications. Its molecular weight and logP value further contribute to its pharmacokinetic profile, a key consideration in drug design.

From an industrial perspective, 4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}-3-(morpholine-4-sulfonyl)benzamide is often explored for its role in high-throughput screening (HTS) assays. Its ability to interact with biological targets such as receptors or enzymes makes it valuable for identifying lead compounds in drug discovery pipelines. Additionally, its structural analogs are frequently investigated for their anti-inflammatory or anticancer properties, reflecting broader trends in biomedical research.

Environmental and safety profiles of CAS No. 890594-80-6 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are optimizing synthetic routes to minimize waste and hazardous byproducts, aligning with global sustainability goals. This focus on eco-friendly synthesis resonates with the growing demand for sustainable pharmaceuticals.

In summary, 4-methyl-N-{2-5-(methylsulfanyl)-1,3,4-oxadiazol-2-ylphenyl}-3-(morpholine-4-sulfonyl)benzamide represents a cutting-edge compound with multifaceted applications. Its chemical versatility, combined with its potential in therapeutic development, positions it as a noteworthy subject for ongoing scientific exploration. As the fields of computational chemistry and AI-driven drug discovery evolve, compounds like this will likely play a pivotal role in shaping the future of precision medicine.